Cas no 1629896-97-4 (2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol)

• Product Name: 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol
• CAS No: 1629896-97-4
• MF: C₇H₂BrF₂NOS
• MW: 266.062686443329
• MDL: MFCD32691650
• CID: 5669037
• PubChem ID: 155821198
• Update Time: 2025-10-29

2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• EN300-26860920
• 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol
• 1629896-97-4

• MDL： MFCD32691650
• Inchi： 1S/C7H2BrF2NOS/c8-7-11-3-1-2(9)5(12)4(10)6(3)13-7/h1,12H
• InChI Key： RINSUQFPBUYDPX-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=C(C(=C(C=2S1)F)O)F

Computed Properties

• Exact Mass: 264.90085g/mol
• Monoisotopic Mass: 264.90085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol

Comprehensive Guide to 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol (CAS No. 1629896-97-4): Properties, Applications, and Market Insights

2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol (CAS No. 1629896-97-4) is a specialized heterocyclic compound gaining attention in pharmaceutical and material science research. This benzothiazole derivative features a unique combination of bromine and fluorine substituents, making it particularly valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents.

The molecular structure of 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol contains several pharmacologically important features. The benzothiazole core is known for its diverse biological activities, while the bromo and fluoro substitutions enhance both the compound's reactivity and metabolic stability. Current studies focus on its application in medicinal chemistry optimization, where researchers leverage its halogen-rich structure to create compounds with improved binding affinity and selectivity.

In material science, 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol serves as a precursor for organic electronic materials. Its electron-deficient aromatic system makes it suitable for developing n-type semiconductors and OLED components. The compound's thermal stability and planarity contribute to enhanced charge transport properties in these applications. Recent publications highlight its use in creating high-performance organic photovoltaic materials with improved power conversion efficiencies.

The synthesis of 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol typically involves multi-step procedures starting from commercially available difluorobenzene derivatives. Key challenges in its production include controlling the regioselectivity of bromination and maintaining the stability of the hydroxyl group during purification. Advanced techniques like flow chemistry and catalytic halogenation are being explored to improve the yield and scalability of this valuable intermediate.

Market analysis shows growing demand for 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol among contract research organizations and pharmaceutical developers. The compound's price reflects its specialized nature and the complexity of its synthesis. Current research trends suggest expanding applications in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, areas that frequently appear in recent scientific literature and patent applications.

Quality control of 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol requires rigorous analytical methods. Standard characterization includes HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics. Proper storage conditions are essential to maintain its stability, with recommendations for protection from light and moisture in most technical datasheets.

Recent innovations in green chemistry approaches have impacted the production of halogenated benzothiazoles like 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol. Researchers are developing more sustainable bromination methods and exploring biocatalytic alternatives for key synthetic steps. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and reduced waste generation.

The safety profile of 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol requires standard laboratory precautions for handling halogenated organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during manipulation. Material safety data sheets provide detailed guidance on first aid measures and proper disposal methods for this chemical intermediate.

Future research directions for 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol include exploring its potential in antibacterial drug development and cancer therapeutics. The compound's unique substitution pattern offers opportunities for creating novel structure-activity relationships in medicinal chemistry programs. Additionally, its application in advanced material science continues to evolve, particularly in the design of organic electronic devices with improved performance characteristics.

For researchers seeking high-purity 2-Bromo-5,7-difluoro-1,3-benzothiazol-6-ol, several specialty chemical suppliers offer the compound in various quantities. The global market for such fine chemicals continues to expand, driven by increasing R&D investments in both pharmaceutical and material science sectors. Proper supplier evaluation should consider factors like analytical documentation, batch-to-batch consistency, and regulatory compliance to ensure research reproducibility.